Cas no 4273-98-7 (2-Aminophenyl phenyl sulfone)

• Product Name: 2-Aminophenyl phenyl sulfone
• CAS No: 4273-98-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD00007706
• CID: 44898
• PubChem ID: 87557876
• Update Time: 2025-11-02

2-Aminophenyl phenyl sulfone Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylsulfonyl)aniline
• 2-aminophenyl phenyl sulphone
• 2-(phenylsulphonyl)aniline
• 2-(Phenyllsulfonyl)Aniline
• 2-Amino Diphenyl Sulphone
• 2-Amino diphenyl sulfone
• o-Amino Diphenyl Sulfone
• 2-Aminophenyl Phenyl Sulfone
• 2-(benzenesulfonyl)aniline
• o-(Phenylsulfonyl)aniline
• 2-Aminodiphenyl Sulfone
• 2-Aminodiphenylsulfone
• Benzenamine, 2-(phenylsulfonyl)-
• o-Aminodiphenyl sulfone
• 6VU39ID7LU
• JBCUKQQIWSWEOK-UHFFFAOYSA-N
• AK110734
• 2-(phenylsulfonyl)phenylamine
• NSC624235
• aminodiphenylsulfone
• 2-Aminodiphenylsulfon
• 2-phenylsulfonylaniline
• PubChem10857
• 2NHPh-SO2-Ph
• 2-(Ph
• 2-(Phenylsulfonyl)aniline hydrochloride
• 4273-98-7
• AMY40828
• DTXSID0044941
• CAS-4273-98-7
• NS00009252
• AKOS003272966
• 2-benzenesulfonylphenylamine
• EINECS 224-271-1
• CHEMBL2009408
• Tox21_301626
• NCGC00256301-01
• MFCD00007706
• W-106264
• CS-0022264
• A825996
• AC-10749
• 2-(Phenylsulfonyl)aniline, 97%
• 2-(phenylsulfonyl)benzenamine
• BIDD:GT0551
• DTXCID8024941
• FT-0610999
• Q27265602
• NCI60_007288
• SCHEMBL395274
• PS-6279
• InChI=1/C12H11NO2S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h1-9H,13H2
• BDBM50492789
• JBCUKQQIWSWEOK-UHFFFAOYSA-
• O-AMINOPHENYL PHENYL SULFONE
• UNII-6VU39ID7LU
• D88473
• DB-050963
• A1857
• 2-Aminophenyl phenyl sulfone

• MDL： MFCD00007706
• Inchi： 1S/C12H11NO2S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h1-9H,13H2
• InChI Key： JBCUKQQIWSWEOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 233.05100
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: Powder
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 439.6°C at 760 mmHg
• PSA: 68.54000
• LogP: 3.76360
• Solubility: Uncertain

2-Aminophenyl phenyl sulfone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD13830)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Aminophenyl phenyl sulfone

Comprehensive Overview of 2-Aminophenyl phenyl sulfone (CAS No. 4273-98-7)

2-Aminophenyl phenyl sulfone, also known as 2-aminophenyl phenyl sulfone and identified by its CAS No. 4273-98-7, is a versatile organic compound that has garnered significant attention in both academic and industrial research settings. With a molecular structure characterized by a sulfone functional group connecting a phenyl ring and a 2-aminophenyl moiety, this molecule exhibits unique physicochemical properties that make it a valuable intermediate in pharmaceutical development and materials science. Recent advances in synthetic chemistry have further expanded its applications, particularly in the design of novel bioactive molecules and functional materials.

2-Aminophenyl phenyl sulfone is synthesized through a well-established sulfonation reaction, where the sulfone group is introduced between two aromatic rings. This structural feature contributes to its stability under various reaction conditions, a critical attribute for its use as a building block in complex molecule synthesis. In recent years, researchers have demonstrated its utility in the development of covalent organic frameworks (COFs), where the sulfone linkage enhances the mechanical strength and thermal stability of the resulting materials. A 2023 study published in Advanced Materials highlighted how 2-aminophenyl phenyl sulfone was employed to create highly porous COFs with exceptional adsorption capacities for gas separation applications.

The CAS No. 4273-98-7 compound has also emerged as a key player in medicinal chemistry. Its sulfone functionality allows for the fine-tuning of molecular properties, enabling the design of targeted therapeutics. For instance, in a 2024 publication in Journal of Medicinal Chemistry, scientists utilized 2-aminophenyl phenyl sulfone as a scaffold for developing selective kinase inhibitors with improved pharmacokinetic profiles. The compound’s electron-deficient sulfone group was strategically positioned to modulate hydrogen bonding interactions, leading to enhanced selectivity for specific protein targets.

Another emerging application of 2-aminophenyl phenyl sulfone lies in the field of fluorescent probe development. The conjugation of the sulfone group with aromatic rings has been shown to enhance the photophysical properties of molecules, making them suitable for bioimaging and sensing applications. Researchers at the Max Planck Institute recently reported the synthesis of a fluorescent sensor based on 2-aminophenyl phenyl sulfone that could detect trace amounts of heavy metals in aqueous environments. This breakthrough underscores the compound’s potential in environmental monitoring and diagnostic technologies.

From a synthetic perspective, 2-aminophenyl phenyl sulfone serves as a pivotal intermediate in the preparation of heterocyclic compounds, which are foundational to many pharmaceutical agents. Its reactivity at the sulfone linkage allows for efficient nucleophilic substitution reactions, facilitating the construction of complex molecular architectures. A 2023 review article in Organic Letters emphasized the role of this compound in the development of antifungal agents, where its structural versatility enabled the optimization of drug candidates with improved efficacy against drug-resistant strains.

The CAS No. 4273-98-7 compound’s applications extend beyond traditional chemical synthesis. In the realm of polymer science, its sulfone group has been leveraged to create high-performance polymers with superior thermal and chemical resistance. A 2024 study in Macromolecules demonstrated the use of 2-aminophenyl phenyl sulfone in the synthesis of sulfone-containing polyimides, which exhibited exceptional stability at high temperatures and were proposed for use in aerospace and electronics industries.

Recent advancements in computational chemistry have further illuminated the reactivity patterns of 2-aminophenyl phenyl sulfone. Density functional theory (DFT) calculations published in Chemical Science (2023) revealed that the sulfone group’s electron-withdrawing nature significantly influences the molecule’s electrophilic substitution behavior. These insights have guided the rational design of synthetic routes to minimize byproduct formation, enhancing the overall efficiency of industrial-scale production processes.

In the context of green chemistry, the CAS No. 4273-98-7 compound has been evaluated for its compatibility with environmentally benign solvents. A comparative study in Green Chemistry (2024) showed that 2-aminophenyl phenyl sulfone could be efficiently synthesized using supercritical CO₂ as a reaction medium, reducing the environmental footprint of its production. This approach aligns with global efforts to develop sustainable chemical manufacturing processes.

Moreover, 2-aminophenyl phenyl sulfone has found niche applications in agrochemical development. Its structural features have been exploited to design herbicides with enhanced selectivity for broadleaf plants, minimizing damage to crops. A 2023 article in Pest Management Science highlighted the successful field trials of a herbicide derivative incorporating this compound, which demonstrated superior efficacy compared to conventional formulations.

The CAS No. 4273-98-7 compound’s multifaceted utility is further underscored by its role in nanotechnology. Researchers have utilized it as a crosslinking agent in the fabrication of self-assembling nanomaterials, where its sulfone group promotes the formation of stable supramolecular structures. A 2024 publication in Nano Letters described the creation of nanoparticle-based drug delivery systems using this compound, which showed enhanced cellular uptake and reduced toxicity in preclinical studies.

As the scientific community continues to explore the potential of 2-aminophenyl phenyl sulfone, its role as a versatile molecular platform is becoming increasingly evident. Whether in the development of life-saving pharmaceuticals, high-performance materials, or cutting-edge nanotechnologies, the compound’s unique structural attributes and reactivity profiles position it as a cornerstone of modern chemical innovation. Ongoing research is expected to further expand its applications, ensuring its relevance across diverse scientific disciplines.